![molecular formula C18H17ClFN3S B2806579 2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole CAS No. 478077-01-9](/img/structure/B2806579.png)
2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole” is a chemical compound . It is also known as "N-{3-[4-(2-Chloro-6-fluorobenzyl)-1-piperazinyl]propyl}-3-(trifluoromethyl)benzamide" . The molecular formula of this compound is C22H24ClF4N3O .
Synthesis Analysis
The synthesis of “this compound” involves several steps . One of the key steps is the use of 2-Chloro-6-fluorobenzyl chloride as an alkylating reagent during the synthesis of 3-benzylsulfanyl derivatives of 1,2,4-triazole and 4-methyl-1,2,4-triazole .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a molecular weight of 457.892 Da . It contains several functional groups, including a piperazino group, a benzothiazole group, and a trifluoromethyl group .Scientific Research Applications
Antimicrobial Properties :
- A study synthesized novel compounds including fluorobenzothiazoles and evaluated them for antimicrobial activities. These compounds, synthesized from 3-chloro-4fluoro aniline, showed significant antimicrobial properties (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).
- Another research synthesized fluorinated benzothiazolo imidazole compounds, which exhibited promising antimicrobial activity. The synthesis involved treating 4-Fluoro-3-chloroanilline with various compounds including piperazine (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
- A study on the synthesis and antimicrobial activity of new pyridine derivatives identified compounds including 2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole derivatives, demonstrating modest antimicrobial activity against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
Antitumor Properties :
- Fluorinated 1,3-benzothiazin-4-ones, including derivatives with piperazinyl and piperidinyl substitutions, have been identified as promising agents for tuberculosis treatment. These compounds have also shown potential in activating antioxidant responses and suppressing oxidative stress-induced cardiomyocyte apoptosis (Nosova, Lipunova, Charushin, & Chupakhin, 2018).
- Research on novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles highlighted amino acid prodrugs showing selective potent antitumor properties. These compounds, including fluorobenzothiazoles, exhibited potent cytotoxicity in vitro in specific human breast cancer cell lines (Bradshaw et al., 2002).
- A study on fluorinated 2-(4-aminophenyl)benzothiazoles described their synthesis and in vitro biological properties. These compounds were found to be potently cytotoxic against specific human breast cancer cell lines, indicating their potential as antitumor agents (Hutchinson et al., 2001).
Properties
IUPAC Name |
2-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3S/c19-14-4-3-5-15(20)13(14)12-22-8-10-23(11-9-22)18-21-16-6-1-2-7-17(16)24-18/h1-7H,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNRDKMLQIYZVBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=CC=C2Cl)F)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.